Cas no 84258-63-9 (3-methylbenzo[b]naphtho[1,2-d]thiophene)

• Product Name: 3-methylbenzo[b]naphtho[1,2-d]thiophene
• CAS No: 84258-63-9
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 1822572
• PubChem ID: 55221
• Update Time: 2025-04-21

3-methylbenzo[b]naphtho[1,2-d]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-methylbenzo[b]naphtho[1,2-d]thiophene
• 3-methylnaphtho[2,1-b][1]benzothiole
• Benzo[b]naphtho[1,2]thiophene, 3-methyl
• Benzo[b]naphtho[1,2-d]thiophene, 3-methyl
• DTXSID50233205
• 84258-63-9
• BRN 4426394
• UQVGUKYYOUAAMN-UHFFFAOYSA-N
• 3-Methylbenzo(b)naphtho(1,2-d)thiophene
• BENZO(b)NAPHTHO(1,2-d)THIOPHENE, 3-METHYL-

• Inchi： 1S/C17H12S/c1-11-6-8-13-12(10-11)7-9-16-17(13)14-4-2-3-5-15(14)18-16/h2-10H,1H3
• InChI Key： UQVGUKYYOUAAMN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=CC1C=C(C)C=CC2=1

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų